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Compound of Interest

Compound Name: 1-Demethylcolchicine
CAS No.: 3464-68-4
Cat. No.: B107957
Get Quote
. J

Executive Technical Summary

Compound Identity: 1-Demethylcolchicine (1-DMC) CAS: 3464-68-4 Molecular Weight: 385.4
g/mol Core Challenge: Unlike its parent compound Colchicine, which is freely soluble in water,
1-DMC possesses a phenolic hydroxyl group at the C1 position (replacing a methoxy group).[1]
While this increases polarity, it also facilitates intermolecular hydrogen bonding, potentially
increasing crystal lattice energy and reducing aqueous solubility at neutral pH.[1] Furthermore,
the tropolone ring system confers significant photosensitivity.

Quick Reference Properties:
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Property

Solubility (Water)

Value/Characteristic

Sparingly Soluble

Implication

Direct dissolution in
buffers is not
recommended.[1]

Solubility (DMSO)

High (>10 mg/mL)

Preferred solvent for stock

solutions.[1]

pKa (Phenolic OH)

~10 (Estimated)

At pH 7.4, the molecule is
>99% neutral (protonated),

limiting solubility.[1]

| Stability | Photosensitive; Hygroscopic | Must be protected from light; store desiccated. |

The "Golden Path" Solubilization Protocol

Use this validated workflow to prepare aqueous buffers for cell culture or enzymatic assays.

This method minimizes precipitation risks by establishing a stable organic nucleation center

before aqueous dilution.

Step 1: Preparation of Organic Stock (1000x)

» Weighing: Weigh 1-DMC powder into an amber glass vial. Note: Use amber glass to prevent

photo-isomerization into lumicolchicine derivatives.[1][2]

e Solvent: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM to

50 mM.

o Why DMSO? It disrupts the strong intermolecular hydrogen bonds of the solid crystal

lattice.

» Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at room temperature (25°C) for 5 minutes.

o Visual Check: Solution must be optically clear yellow/green.

Step 2: Aqueous Dilution (The Critical Step)
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Do not add buffer to the DMSO stock. Always add the stock to the buffer.

e Pre-warm your aqueous buffer (e.g., PBS, culture media) to 37°C.

o Agitation: Place the buffer on a magnetic stirrer creating a distinct vortex.

« Injection: Slowly inject the DMSO stock into the center of the vortex using a micropipette.
o Target: Final DMSO concentration should be

(v/v) for cell culture, or up to

for enzymatic assays.

o Equilibration: Allow to stir for 2 minutes. Inspect for "oiling out" or turbidity.

Workflow Diagram
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Caption: Step-by-step solubilization workflow ensuring stable transition from organic stock to
agueous phase.

Troubleshooting & FAQs
Issue: Precipitation upon addition to buffer

Diagnosis: This is often caused by "solvent shock"—the rapid change in polarity forces
hydrophobic aggregation before the molecules can disperse. Corrective Actions:
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e Reduce Stock Concentration: Dilute your DMSO stock 1:10 with intermediate solvent (e.g.,
Ethanol) before adding to water, though pure DMSO is usually best.

» Increase Temperature: Ensure the buffer is at 37°C. Cold buffers decrease kinetic solubility.

e Check lonic Strength: High salt buffers (like 10x PBS) reduce solubility via the "salting-out"
effect. Use 0.5x or 1x PBS.

Issue: Compound degradation (Color change to dark
brown)

Diagnosis: Photo-oxidation or hydrolysis.[1] Colchicinoids are notorious for rearranging into
Lumicolchicine upon UV/Vis exposure. Corrective Actions:

» Light Hygiene: All handling must be done under low-light conditions or using amber
plasticware.[2]

e pH Check: Ensure pH is neutral (6.8—7.4). Strong acids or bases can hydrolyze the
acetamide bond or affect the tropolone ring.

FAQ: Can | use Ethanol instead of DMSO?

Answer: Yes, but with caveats. 1-DMC is soluble in ethanol, but ethanol evaporates rapidly,
potentially changing stock concentration over time.[1] Furthermore, ethanol is less effective
than DMSO at suppressing aggregation during the agueous transition. If using ethanol, seal
vials tightly with parafilm.

FAQ: What is the maximum solubility in PBS?

Answer: While an exact saturation limit varies by temperature and pH, reliable experimental
protocols suggest keeping the final concentration below 100 uM in aqueous buffers to ensure
thermodynamic stability during long incubations.

Biological Context & Stability Logic
The "Phenol Problem" (pKa Effects)

1-Demethylcolchicine has a phenolic hydroxyl group (pKa
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10).[1]
e At pH 7.4: The compound is protonated (neutral).

Since the neutral form is less soluble than the ionized form, raising the pH to >10 would
increase solubility but destroy the molecule via base-catalyzed hydrolysis of the tropolone
ring.[1] Therefore, we must rely on co-solvents (DMSO) rather than pH adjustment.[1]

Decision Tree: Handling Precipitation

Precipitate Observed?

Is Final Conc > 100 pM?

Yes No

Dilute to < 50 uM Is Buffer Cold (4°C)?

Yes \\I‘o

Is DMSO < 0.1%?

ﬁs

Increase DMSO to 0.5% Use 2-HP-B-Cyclodextrin
(If assay permits) as carrier

Click to download full resolution via product page

Caption: Logical decision tree for resolving precipitation events during formulation.
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« National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 629842, 1-Demethylcolchicine. Retrieved from [Link][1]

+ Rosner, M., Capraro, H. G., Jacobson, A. E., et al. (1981).[1][3] Biological effects of modified
colchicines.[3][4][5][6] Improved preparation of 2-demethylcolchicine, 3-demethylcolchicine...
[1][3][7] Journal of Medicinal Chemistry, 24(3), 257-261.[1][3] (Provides structural context for
demethylated derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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